5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
Overview
Description
5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, also known as DCNP, is an organic compound with a wide range of applications in scientific research. It is a type of heterocyclic compound, which is a ring-shaped molecule composed of at least two different elements. DCNP is used in various fields of research, including medicinal chemistry, biochemistry, and pharmaceutical sciences. Its structure and properties make it an ideal compound for use in laboratory experiments.
Scientific Research Applications
Discovery of Long-Acting, Peripherally Selective Inhibitor A novel nitrocatechol-substituted heterocycle, designed and evaluated for its ability to inhibit catechol-O-methyltransferase (COMT), showed promising results with activity comparable to entacapone and lower toxicity. This compound, identified as a long-acting, purely peripheral inhibitor, is under clinical evaluation as an adjunct to L-Dopa therapy for Parkinson's disease (Kiss et al., 2010).
Structural Analysis
Crystal Structure Analysis The structure of a related compound, 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, was analyzed through crystallography, revealing specific dihedral angles and hydrogen bonds. This offers insights into the compound's molecular structure, which could be useful for further research and application development (Fun et al., 2010).
Chemical Reactivity and Applications
Synthesis of Difluoromethylene-containing Compounds The reactivity of 5-(Difluoroiodomethyl)-3-phenyl-1,2,4-oxadiazole with various unsaturated compounds in the presence of sodium dithionite and sodium hydrogen carbonate was studied, leading to the production of various difluoromethylenated 1,2,4-oxadiazole-containing compounds. This demonstrates the potential for chemical modifications and the generation of compounds with varied properties (Yang et al., 2007).
Selective Reduction for Synthesis of Aminophenyl-Oxadiazoles A method for selective reduction of the nitro group in 5-alkenyl-3-(nitrophenyl)-1,2,4-oxadiazoles to synthesize (5-alkenyl-1,2,4-oxadiazol-3-yl)anilines was developed. These amines are highlighted as promising monomers for oxidative and radical polymerizations, indicating potential applications in polymer science (Tarasenko et al., 2017).
Corrosion Inhibition
Inhibition of Mild Steel Corrosion Oxadiazole derivatives were tested for their efficiency in inhibiting mild steel corrosion in hydrochloric acid solution. The study used various techniques, including weight loss measurement, electrochemical impedance spectroscopy, and potentiodynamic polarization, demonstrating significant corrosion inhibition efficiency. This positions oxadiazole derivatives as potential agents for corrosion protection in industrial applications (Kalia et al., 2020).
properties
IUPAC Name |
5-(dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl2N3O3/c10-7(11)9-12-8(13-17-9)5-2-1-3-6(4-5)14(15)16/h1-4,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYOMJJFPJLSWKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=NOC(=N2)C(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl2N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50674977 | |
Record name | 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50674977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
905107-54-2 | |
Record name | 5-(Dichloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50674977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.